Cas no 191282-48-1 (trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid)

Technical Introduction: trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid is a specialized furan derivative with a unique structural framework, combining a tetrahydrofuran core with a methylene group and a carboxyl functionality. Its distinct molecular architecture, featuring an octyl side chain, enhances lipophilicity, making it suitable for applications requiring solubility in nonpolar matrices. The presence of both a ketone and carboxylic acid group offers versatile reactivity, enabling use as an intermediate in organic synthesis, particularly for heterocyclic compounds or functionalized materials. Its stability under standard conditions and compatibility with further derivatization make it a valuable building block in pharmaceutical and agrochemical research.
trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid structure
191282-48-1 structure
Product Name:trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid
CAS No:191282-48-1
MF:C14H22O4
MW:254.322084903717
CID:136585
PubChem ID:9881506
Update Time:2025-06-07

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • trans-4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • C75
    • (±)-C75
    • 3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3S)-rel-
    • C75,Relative stereochemistry,
    • TRANS-TETRAHYDRO-3-METHYLENE-2-OXO-5-N-OCTYL-4-FURANCARBOXYLIC ACID
    • trans-Tetrahydro-4-m
    • trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid
    • C 75,(2R*,3S*)-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylicacid
    • trans-C75
    • C75 (trans)
    • C75 (racemic)
    • 4-METHYLENE-2-OCTYL-5-OXOTETRAHYDROFURAN-3-CARBOXYLIC ACID
    • TETRAHYDRO-4-METHYLENE-2-OCTYL-5-OXO-3-FURANCARBOXYLIC ACID
    • (2R,3S)-4-METHYLIDENE-5-OXO-2-N-OCTYL-OXOLANE-3-CARBOXYLIC ACID
    • (2S,3R)-4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • (2R*,3S*)-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylicacid
    • C 75
    • trans-C 75
    • BDBM50256128
    • 191282-48-1
    • (2R,3S)-4-methylidene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • (trans)-4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • Tetrahydro-4-methylene-2S-octyl-5-oxo-3R-furancarboxylic acid
    • 4-methylene-2-octyl-5-oxofuran-3-carboxylic acid
    • HMS3649D16
    • AKOS015960616
    • C75 trans
    • ( inverted exclamation markA)-C75( inverted exclamation markA)-C75
    • SR-01000946704-1
    • J-012362
    • CHEBI:191400
    • 1234694-20-2
    • AC-11808
    • SR-01000946704
    • (+-)-C 75
    • (2R,3S)-C75
    • s8915
    • (2R,3S)-4-METHYLIDENE-2-OCTYL-5-OXOOXOLANE-3-CARBOXYLIC ACID
    • (2R,3S)-4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • (+)-C75
    • BP-25387
    • (+/-)-C75
    • 3-Carboxy-4-octyl-2-methylenebutyrolactone
    • CHEBI:180531
    • BCP11074
    • FAS Inhibitor, C75
    • CHEMBL449993
    • C75 cpd
    • ( inverted exclamation markA)-C75;C75;C-75;C 75;trans-4-carboxy-5-octyl-3-methylenebutyrolactone
    • (+)-trans-C75
    • (2R,3S)-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid
    • BS-48883
    • 3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-, (2R,3S)-rel-
    • EX-A3805
    • E85140
    • ()-C75
    • SCHEMBL3007085
    • DA-58697
    • MDL： MFCD03265452
    • Inchi： 1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m1/s1
    • InChI Key： VCWLZDVWHQVAJU-NEPJUHHUSA-N
    • SMILES： O1C(C(=C)[C@H](C(=O)O)[C@H]1CCCCCCCC)=O

Computed Properties

  • Exact Mass: 254.15200
  • Monoisotopic Mass: 254.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: No gray white solid
  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 432.1?°C at 760 mmHg
  • Flash Point: 159.2ºC
  • Refractive Index: 1.489
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • PSA: 63.60000
  • LogP: 2.91940
  • Solubility: Dissolved in DMSO, 18mg/ml
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Security Information

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid Pricemore >>

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